Cas no 17088-50-5 (acutumine)
acutumine structure
Product Name:acutumine
CAS No:17088-50-5
MF:C19H24ClNO6
MW:397.84996509552
CID:178939
PubChem ID:10200848
Update Time:2025-04-19
acutumine Chemical and Physical Properties
Names and Identifiers
-
- acutumine
- (1R,3'aS,5S,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1'-methylspiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione
- Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,9'-chloro-2',3'-dihydro-5...
- Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,9'-chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1'-
- C16910
- (1S,4'S,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
- CS-0203723
- AKOS040763135
- Q27149835
- (?)-Acutumine
- 17088-50-5
- HY-N9737
- SCHEMBL2240436
- CHEMBL391628
- CHEBI:80789
-
- Inchi: 1S/C19H24ClNO6/c1-21-6-5-17-8-10(22)14(26-3)16(27-4)18(17,21)9-12(20)19(17)13(23)7-11(25-2)15(19)24/h7,12,15,24H,5-6,8-9H2,1-4H3/t12-,15+,17+,18+,19+/m0/s1
- InChI Key: FSXRARBVZZKCGJ-FMAJMWNWSA-N
- SMILES: Cl[C@H]1C[C@@]23C(=C(C(C[C@@]2(CCN3C)[C@]21C(C=C([C@H]2O)OC)=O)=O)OC)OC
Computed Properties
- Exact Mass: 397.1292152g/mol
- Monoisotopic Mass: 397.1292152g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 793
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- Color/Form: Powder
acutumine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A58650-5 mg |
acutumine |
17088-50-5 | 5mg |
¥5760.0 | 2021-09-10 | ||
| TargetMol Chemicals | TN6073-5 mg |
Acutumine |
17088-50-5 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN6073-1 mL * 10 mM (in DMSO) |
Acutumine |
17088-50-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A58650-5mg |
acutumine |
17088-50-5 | ,98.0% | 5mg |
¥5760.0 | 2023-09-08 | |
| TargetMol Chemicals | TN6073-5mg |
Acutumine |
17088-50-5 | 5mg |
¥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN6073-1 ml * 10 mm |
Acutumine |
17088-50-5 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 |
acutumine Related Literature
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1. The X-ray analyses of acutumine and its acetate; a trial of a short cut in the structure elucidationMasao Nishikawa,Kazuhide Kamiya,Masao Tomita,Yasuko Okamoto,Tohru Kikuchi,Kenji Osaki,Yujiro Tomiie,Isamu Nitta,K. Goto J. Chem. Soc. B 1968 652
-
2. Phenol oxidation and biosynthesis. Part XVII. Investigations on the biosynthesis of sinomenineD. H. R. Barton,A. J. Kirby,G. W. Kirby J. Chem. Soc. C 1968 929
-
David L. Waller,Corey R. J. Stephenson,Peter Wipf Org. Biomol. Chem. 2007 5 58
-
Jinxia Wei,Kunna Cui,Yueying Du,Jia Yu,Zhen Jiang,Xingjie Guo Anal. Methods 2017 9 3029
-
Laura K. Smith,Ian R. Baxendale Org. Biomol. Chem. 2015 13 9907
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